2-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
2-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
445382-39-8
VCID:
VC0460083
InChI:
InChI=1S/C18H18N2OS/c1-21-16-7-4-5-13(9-16)12-22-18-15(11-19)10-14-6-2-3-8-17(14)20-18/h4-5,7,9-10H,2-3,6,8,12H2,1H3
SMILES:
COC1=CC=CC(=C1)CSC2=C(C=C3CCCCC3=N2)C#N
Molecular Formula:
C18H18N2OS
Molecular Weight:
310.4g/mol
2-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
CAS No.: 445382-39-8
Main Products
VCID: VC0460083
Molecular Formula: C18H18N2OS
Molecular Weight: 310.4g/mol
![2-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile - 445382-39-8](/images/no_structure.jpg)
| CAS No. | 445382-39-8 |
|---|---|
| Product Name | 2-[(3-Methoxybenzyl)sulfanyl]-5,6,7,8-tetrahydro-3-quinolinecarbonitrile |
| Molecular Formula | C18H18N2OS |
| Molecular Weight | 310.4g/mol |
| IUPAC Name | 2-[(3-methoxyphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C18H18N2OS/c1-21-16-7-4-5-13(9-16)12-22-18-15(11-19)10-14-6-2-3-8-17(14)20-18/h4-5,7,9-10H,2-3,6,8,12H2,1H3 |
| Standard InChIKey | BDLGGHQCHYCZJY-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)CSC2=C(C=C3CCCCC3=N2)C#N |
| Canonical SMILES | COC1=CC=CC(=C1)CSC2=C(C=C3CCCCC3=N2)C#N |
| PubChem Compound | 845505 |
| Last Modified | Nov 11 2021 |
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